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Introduction
Ethoduomeen and its derivatives are a group of ethoxylated tallow diamine compounds with a

range of industrial applications, including as surfactants, emulsifiers, and corrosion inhibitors.[1]

Their chemical structure generally consists of a hydrophobic tallow alkyl chain derived from

animal fat and a hydrophilic portion composed of a diaminopropane backbone with ethoxylated

groups.[1] This amphiphilic nature imparts surface-active properties that are crucial for their

function.[1] Given their use in various sectors, understanding the environmental fate and

degradation of Ethoduomeen is essential for assessing its potential environmental impact.

This technical guide provides a comprehensive overview of the current knowledge regarding

the environmental fate and degradation of Ethoduomeen, with a focus on its physicochemical

properties, degradation pathways, and ecotoxicity.

Physicochemical Properties
The physicochemical properties of Ethoduomeen compounds are influenced by the length of

the tallow alkyl chain and the degree of ethoxylation. These properties are critical in

determining their environmental distribution and partitioning. A summary of typical

physicochemical properties for different Ethoduomeen products is presented in Table 1.
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Table 1: Physicochemical Properties of Selected Ethoduomeen Products

Property Ethoduomeen T/13 Ethoduomeen T/25

Appearance Liquid at 25°C Liquid at 25°C[2]

Odor Ammoniacal[3] Amine-like[4]

Solubility in Water Dispersible[3] Soluble[4]

Initial Boiling Point >300°C ≥300°C[2]

Flash Point >200°C >200°C[4]

Density 0.940 g/cm³ @ 25°C[3] 1.03 g/cm³ @ 20°C[4]

Viscosity 950 mPa.s @ 20°C[3] 360 mPa.s @ 20°C[4]

pH 10[3] 9.5[4]

Vapor Pressure < 0.1 hPa @ 20°C[3] ≤ 0.1 mm Hg @ 20°C[2]

Environmental Fate and Degradation
The environmental fate of Ethoduomeen is governed by a combination of biotic and abiotic

processes, including biodegradation, sorption, and potentially hydrolysis and photolysis.

Abiotic Degradation
Hydrolysis: Ethoxylated tallow amines are generally considered to be hydrolytically stable. For

polyoxyethylene tallow amine (POE-T), a structurally similar compound, no significant

hydrolysis was observed at pH levels of 4, 7, and 9.[3] It is expected that Ethoduomeen, as an

ethoxylated diamine, would also exhibit stability towards hydrolysis under typical environmental

conditions.[1][5]

Photodegradation: Specific studies on the photodegradation of Ethoduomeen are not readily

available in the reviewed literature. However, the general structure of ethoxylated amines does

not contain chromophores that would suggest rapid degradation by direct photolysis in sunlight.

The potential for indirect photolysis, mediated by other substances in the environment, cannot

be completely ruled out but is not considered a primary degradation pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b14640829?utm_src=pdf-body
https://www.kremer-pigmente.com/elements/resources/products/files/78086_SDS.pdf
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://www.kremer-pigmente.com/elements/resources/products/files/78086_SDS.pdf
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.nouryon.com/product/ethoduomeen-t25-polyoxyethylene-15-n-tallowalkyl-13-diaminopropane/
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.kremer-pigmente.com/elements/resources/products/files/78086_SDS.pdf
https://www.benchchem.com/product/b14640829?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35074324/
https://www.benchchem.com/product/b14640829?utm_src=pdf-body
https://www.santos.com/wp-content/uploads/2021/04/Tallow-alkyl-amines-ethoxylated-March-2021.pdf
https://www.researchgate.net/publication/365582714_Rapid_determination_of_polyethoxylated_tallow_amine_surfactants_in_human_plasma_by_LC-MSMS
https://www.benchchem.com/product/b14640829?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14640829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotic Degradation
The primary mechanism for the environmental degradation of Ethoduomeen is expected to be

biodegradation. Studies on ethoxylated fatty amines suggest that they are readily

biodegradable.[1]

Aerobic Biodegradation in Water: In laboratory experiments, the half-life of polyoxyethylene

tallow amine (POEA) in water is estimated to be about two weeks.[6] Field experiments in

shallow waters have shown a much shorter half-life of around 13 hours.[6] In aerobic aquatic

(water-sediment) systems, the half-life (DT50) for the closely related polyoxyethylene tallow

amine (POE-T) was determined to be between 14 and 29 days.[3] The dissipation from the

water column was much faster, with a DT50 of 0.10-0.12 days, due to both metabolism and

strong adsorption to sediment.[3]

Aerobic Biodegradation in Soil: Ethoxylated fatty amines are also expected to biodegrade in

soil environments. For POEA, laboratory studies have indicated a half-life in soil of less than 7

days.[6] More detailed studies on POE-T showed aerobic soil half-lives (DT50) ranging from 20

to 166 days, with the degradation rate being influenced by the organic carbon content of the

soil (higher organic carbon content leading to a longer half-life).[3]

Degradation Pathway: The biodegradation of ethoxylated fatty amines is proposed to occur via

a central fission of the molecule.[7] This involves the cleavage of the C(alkyl)-N bond by

microorganisms, such as Pseudomonas species.[7] The alkyl chain is then utilized as a carbon

and energy source.[7] The resulting secondary ethoxylated amines are subsequently, though

more slowly, biodegraded.[7] This "total" mineralization has been demonstrated in prolonged

Closed-Bottle tests.[7] The biodegradation of tallowamine ethoxylate by Pseudomonas

desmolyticum has also been reported to yield non-toxic metabolites like ethylenimine and

acetamide.[8]
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Proposed biodegradation pathway of Ethoduomeen.

Soil Sorption
Ethoduomeen is expected to exhibit significant sorption to soil and sediment, which influences

its mobility and bioavailability in the environment. The strong adsorption is primarily due to the

interaction of the hydrophobic tallow chain and the cationic nature of the amine groups with

organic matter and clay particles in the soil.

For the related compound POE-T, strong adsorption to soil has been demonstrated, with

Freundlich organic carbon-normalized sorption coefficients (KFocads) ranging from 17,600 to

114,000.[3] The sorption generally increases with a higher percentage of organic carbon in the

soil.[3] This strong binding suggests that Ethoduomeen is not readily desorbed and has low

mobility in soil, reducing the likelihood of groundwater contamination.[3]

Table 2: Summary of Environmental Fate Data for Ethoduomeen and Related Compounds

Parameter Compartment Value Compound

Aerobic

Biodegradation Half-

life (DT50)

Soil 20 - 166 days

Polyoxyethylene

Tallow Amine (POE-T)

[3]

Water-Sediment

System
14 - 29 days

Polyoxyethylene

Tallow Amine (POE-T)

[3]

Water Column

(Dissipation)
0.10 - 0.12 days

Polyoxyethylene

Tallow Amine (POE-T)

[3]

Hydrolysis pH 4-9 Stable

Polyoxyethylene

Tallow Amine (POE-T)

[3]

Soil Sorption

Coefficient (KFocads)
Soil 17,600 - 114,000

Polyoxyethylene

Tallow Amine (POE-T)

[3]
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Ecotoxicity
Ethoxylated tallow amines are known to be toxic to aquatic organisms.[8] The toxicity is

influenced by the length of the ethoxylate chain and the specific organism.

While specific quantitative data for Ethoduomeen is limited in the public domain, information

on related compounds provides an indication of its potential ecotoxicity. For a related

substance, Ethomeen® C 25 (Polyoxyethylene(15) coco amine), it is classified as harmful to

aquatic life with long-lasting effects.[2][9] The No Observed Effect Concentration (NOEC) for

algae over 72 hours is reported to be in the range of 0.1 - 1 mg/L.[2]

Given that Ethoduomeen is a cationic surfactant, it is anticipated to be toxic to aquatic life.

Cationic surfactants can interact with the negatively charged cell membranes of aquatic

organisms, leading to adverse effects. The strong sorption of Ethoduomeen to sediment and

soil is expected to reduce its bioavailability in the water column, thereby mitigating its toxicity to

pelagic organisms.[3] However, benthic organisms may be exposed to higher concentrations.

Table 3: Ecotoxicity Data for a Related Ethoxylated Amine

Endpoint Species Value Compound

72h NOEC Algae 0.1 - 1 mg/L Ethomeen® C 25[2]

Experimental Protocols
Standardized testing guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD), are typically employed to evaluate the environmental fate

and ecotoxicity of chemicals like Ethoduomeen.

Biodegradation Testing
OECD 301: Ready Biodegradability: This series of tests is used to assess the potential for rapid

and ultimate biodegradation in an aerobic aqueous medium.[10][11][12][13]

OECD 301B (CO2 Evolution Test): This method measures the carbon dioxide produced

during the biodegradation of the test substance.[10] A solution of the test substance in a

mineral medium is inoculated with microorganisms and incubated for 28 days. The evolved
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CO2 is trapped and measured. A substance is considered readily biodegradable if it reaches

60% of its theoretical CO2 production within a 10-day window during the 28-day test.[10]

OECD 301D (Closed Bottle Test): This test measures the consumption of dissolved oxygen

in sealed bottles containing the test substance, a mineral medium, and an inoculum.[12] The

depletion of oxygen is monitored over a 28-day period. A pass level of 60% of the theoretical

oxygen demand (ThOD) within a 10-day window indicates ready biodegradability.[12]

"Prolonged" versions of this test can be used to assess total mineralization.[7]

Preparation Incubation (28 days)

Analysis

Test Substance
(Ethoduomeen)

Test Flask
(Substance + Medium + Inoculum)
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Blank Flask
(Medium + Inoculum)
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Simplified workflow for the OECD 301B biodegradation test.
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Soil Sorption Testing
OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This guideline is used

to determine the soil sorption coefficient (Kd or Koc).[1]

The test involves equilibrating aqueous solutions of the test substance at various

concentrations with a known amount of soil. After a defined period of shaking, the soil and

aqueous phases are separated by centrifugation. The concentration of the test substance in the

aqueous phase is measured, and the amount adsorbed to the soil is calculated by difference.

The results are used to calculate the adsorption coefficient.

Ecotoxicity Testing
Standard acute toxicity tests are used to determine the effects of Ethoduomeen on

representative aquatic organisms.

Fish, Acute Toxicity Test (e.g., OECD 203): This test determines the concentration that is

lethal to 50% of the test fish (LC50) over a 96-hour exposure period.

Daphnia sp., Acute Immobilisation Test (e.g., OECD 202): This test determines the

concentration that causes immobilization in 50% of the daphnids (EC50) over a 48-hour

exposure.

Alga, Growth Inhibition Test (e.g., OECD 201): This test determines the concentration that

inhibits the growth of a selected algal species by 50% (IC50) over a 72-hour period.

Analytical Methods
The analysis of ethoxylated amines like Ethoduomeen in environmental matrices typically

requires sophisticated analytical techniques due to the complexity of the mixtures and the low

concentrations expected. High-performance liquid chromatography (HPLC) coupled with mass

spectrometry (MS) or tandem mass spectrometry (MS/MS) is a common and effective method

for the determination of these compounds in water and soil samples.[2]

Conclusion
Ethoduomeen is expected to undergo biodegradation in both aquatic and terrestrial

environments, with the primary degradation mechanism being the microbial cleavage of the
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alkyl-amine bond. Its strong sorption to soil and sediment significantly reduces its mobility and

bioavailability in the water column. While hydrolysis and direct photolysis are not considered

major degradation pathways, further research would be beneficial to fully characterize its

abiotic fate. Given its surfactant nature and the toxicity of related compounds, Ethoduomeen is

presumed to be toxic to aquatic organisms. However, specific ecotoxicity data for different

Ethoduomeen products are needed for a comprehensive environmental risk assessment. The

experimental protocols outlined in OECD guidelines provide a robust framework for generating

the necessary data to fill these knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Environmental Fate
and Degradation of Ethoduomeen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14640829#environmental-fate-and-degradation-of-
ethoduomeen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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